Cas no 2248357-10-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(methylcarbamoyl)phenoxy]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(methylcarbamoyl)phenoxy]acetate
• CAS No: 2248357-10-8
• MF: C₁₈H₁₄N₂O₆
• MW: 354.313564777374
• CID: 6107422
• PubChem ID: 165891527
• Update Time: 2025-06-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(methylcarbamoyl)phenoxy]acetate Chemical and Physical Properties

Names and Identifiers

• 2248357-10-8
• EN300-6519868
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(methylcarbamoyl)phenoxy]acetate

• Inchi： 1S/C18H14N2O6/c1-19-16(22)11-5-4-6-12(9-11)25-10-15(21)26-20-17(23)13-7-2-3-8-14(13)18(20)24/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： JGROSIPPDGLBLI-UHFFFAOYSA-N
• SMILES： O(C(COC1=CC=CC(C(NC)=O)=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 354.08518617g/mol
• Monoisotopic Mass: 354.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(methylcarbamoyl)phenoxy]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(methylcarbamoyl)phenoxy]acetate (CAS No. 2248357-10-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(methylcarbamoyl)phenoxy]acetate, identified by its CAS number 2248357-10-8, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in therapeutic research. The intricate framework of this compound, featuring a 1,3-dioxo core linked to a dihydro-1H-isoindol scaffold, combined with a methylcarbamoyl substituent and a phenoxy group, positions it as a versatile candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, and the isoindol moiety is particularly noteworthy for its presence in several bioactive molecules. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(methylcarbamoyl)phenoxy]acetate exhibits promising interactions with biological targets, making it a valuable scaffold for developing novel pharmacological agents. The presence of the methylcarbamoyl group introduces additional functionality that could modulate binding affinity and selectivity, while the phenoxy moiety enhances solubility and metabolic stability.

In the context of contemporary pharmaceutical research, the synthesis and characterization of this compound have opened new avenues for exploring its pharmacological properties. The 1,3-dioxo group serves as a key structural element that can participate in hydrogen bonding and other non-covalent interactions with biological receptors. This feature is particularly relevant in the design of molecules targeting neurological disorders, where precise molecular recognition is crucial. The combination of these structural features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(methylcarbamoyl)phenoxy]acetate a compelling candidate for further development.

Advances in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies suggest that it may exhibit inhibitory effects on enzymes involved in inflammatory pathways. These findings are supported by experimental data demonstrating its ability to modulate key signaling cascades relevant to chronic diseases. The potential therapeutic applications of this molecule are further enhanced by its favorable pharmacokinetic profile, which includes good oral bioavailability and moderate metabolic clearance.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(methylcarbamoyl)phenoxy]acetate represents a testament to the progress in synthetic organic chemistry. The multi-step process involves sophisticated reactions that highlight the ingenuity of modern chemical methodologies. Key steps include the formation of the dihydroisoindol core through cyclization reactions, followed by functionalization with the methylcarbamoyl and phenoxy groups. Each step is carefully optimized to ensure high yield and purity, underscoring the compound's suitability for preclinical studies.

Preclinical evaluations have provided preliminary insights into the safety and efficacy of this compound. Animal models have shown that it exhibits low toxicity at therapeutic doses, with minimal side effects observed. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. These findings are encouraging and warrant further investigation into its clinical relevance.

The development of novel drug candidates is often hampered by challenges such as poor solubility or rapid metabolism. However, the structural design of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(methylcarbamoyl)phenoxy]acetate mitigates these issues through strategic placement of polar functional groups like the methylcarbamoyl moiety. This enhances both solubility and bioavailability while maintaining stability under physiological conditions. Such attributes are critical for advancing a compound from preclinical to clinical stages.

Collaborative efforts between chemists and biologists have been instrumental in elucidating the potential applications of this molecule. By integrating structural biology techniques with high-throughput screening assays, researchers can rapidly identify target proteins and assess binding interactions. This interdisciplinary approach has accelerated the discovery process and increased the likelihood of identifying lead compounds with therapeutic potential.

The future prospects for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(methylcarbamoyl)phenoxy]acetate are bright given its unique structural features and promising preclinical data. Further research is needed to fully characterize its mechanism of action and optimize its pharmacological properties. As computational tools continue to improve, so too will our ability to predict and validate biological activity accurately.

In conclusion,1,3-dioxo-2,3-dihydro-1H-indol, with CAS number 2248357, stands out as a significant compound in medicinal chemistry due to its innovative structure and potential therapeutic applications. Its development underscores the importance of interdisciplinary collaboration and advanced synthetic methodologies in advancing drug discovery efforts worldwide.